6-chloro-2-(2,4-dichloroanilino)-4H-3,1-benzoxazin-4-one

• IUPAC Name: 6-chloro-2-(2,4-dichloroanilino)-3,1-benzoxazin-4-one
• InChI: InChI=1S/C14H7Cl3N2O2/c15-7-1-3-11-9(5-7)13(20)21-14(18-11)19-12-4-2-8(16)6-10(12)17/h1-6H,(H,18,19)
• InChI Key: ATRBKHQPSDTSCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)C(=O)OC(=N2)NC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C14H7Cl3N2O2
• Molecular Weight: 341.6 g/mol

Description

Physical And Chemical Properties Analysis

• Melting Point : The compound’s melting point is reported to be 190-192°C .

Scientific Research Applications

Synthesis and Chemical Properties

Benzoxazines, including compounds like 6-chloro-2-(2,4-dichloroanilino)-4H-3,1-benzoxazin-4-one, are synthesized through various methods, including the dehydration of dihydro-oxazines or cyclization reactions involving specific precursors. These compounds serve as intermediates for further chemical transformations, offering a versatile scaffold for medicinal chemistry. The synthesis and general reactions of benzoxazines highlight their importance as chiral synthons and electrophiles in organic synthesis (Sainsbury, 1991).

Antimicrobial Properties

The structure of benzoxazinoids, which include benzoxazinones and benzoxazolinones, shows potential antimicrobial activity. Although monomeric natural benzoxazinoids appear to lack strong antimicrobial potency, the 1,4-benzoxazin-3-one backbone serves as a promising scaffold for designing new antimicrobial agents. Synthetic derivatives of this scaffold demonstrate potent activity against various pathogenic fungi and bacteria, suggesting the potential of 6-chloro-2-(2,4-dichloroanilino)-4H-3,1-benzoxazin-4-one in antimicrobial applications (de Bruijn, Gruppen, & Vincken, 2018).

Therapeutic Potential

Benzoxazines are recognized as privileged scaffolds in medicinal chemistry due to their diverse biological activities, including anti-inflammatory, anti-microbial, anti-tuberculosis, antioxidant, and anti-cancer effects. The bioactivity profile of the benzoxazine scaffold has prompted the design and discovery of novel derivatives as potential therapeutic agents, suggesting the scientific relevance of 6-chloro-2-(2,4-dichloroanilino)-4H-3,1-benzoxazin-4-one in drug discovery (Tang, Tan, Chen, & Wan, 2022).